Cas no 2229634-15-3 (1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one
• CAS No: 2229634-15-3
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 6407427
• PubChem ID: 165682981
• Update Time: 2025-06-19

1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one
• EN300-1944505
• 2229634-15-3

• Inchi： 1S/C9H8F3NO2/c1-15-8-4-2-3-6(13-8)5-7(14)9(10,11)12/h2-4H,5H2,1H3
• InChI Key： FHAIHVNUDAFMEF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(N=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one (CAS No. 2229634-15-3) in Modern Chemical Biology and Medicinal Chemistry

1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one, identified by its CAS number 2229634-15-3, represents a significant compound in the realm of chemical biology and medicinal chemistry. This trifluorinated ketone derivative, featuring a 6-methoxypyridin-2-yl substituent, has garnered attention due to its versatile structural framework and potential applications in drug discovery and synthetic methodologies. The incorporation of fluorine atoms into the molecular scaffold not only enhances metabolic stability but also modulates electronic properties, making it an attractive candidate for designing novel bioactive molecules.

The trifluoro group, a hallmark of many pharmacologically relevant compounds, imparts unique physicochemical properties such as increased lipophilicity and reduced polarity. These attributes are crucial for optimizing oral bioavailability and membrane permeability, which are critical factors in the development of therapeutic agents. Furthermore, the presence of a pyridine ring with a methoxy group at the 6-position introduces additional functional diversity, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug design. Compounds like 1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one have been explored as key intermediates in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the fluorine atoms play a pivotal role in enhancing binding affinity to protein targets. The pyridinyl moiety serves as a privileged scaffold, facilitating optimal positioning within the active site of enzymes or receptors.

In synthetic chemistry, 1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one has been employed as a building block for constructing more complex molecules. Its reactivity allows for further functionalization through nucleophilic addition or condensation reactions, enabling the creation of diverse chemical libraries for high-throughput screening. The compound’s stability under various reaction conditions makes it a valuable asset in multi-step syntheses aimed at discovering novel therapeutic candidates.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their role in enhancing drug efficacy and selectivity. For example, recent clinical trials have explored derivatives of this class for their potential in treating inflammatory diseases and cancer. The structural features of 1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one align well with these requirements, suggesting its feasibility as a lead compound or precursor in next-generation drug development.

From a computational chemistry perspective, the molecular properties of this compound have been extensively studied using quantum mechanical methods. Simulations have revealed that the electron-withdrawing nature of the trifluoromethyl group influences the electronic distribution across the molecule, affecting both reactivity and binding interactions. These insights are invaluable for rational drug design, allowing chemists to predict and optimize biological activity with greater precision.

The environmental impact of fluorinated compounds is also a topic of growing interest. While the benefits of using fluorine in medicinal chemistry are well-documented, concerns about persistence and potential toxicity necessitate careful consideration during drug development. Research efforts are ongoing to develop greener synthetic routes and biodegradable fluorinated analogs that minimize environmental footprint without compromising therapeutic efficacy.

In conclusion,1,1,1-trifluoro-3-(6-methoxypyridin-2-yl)propan-2-one (CAS No. 2229634-15-3) stands as a testament to the innovative potential of fluorinated heterocycles in advancing chemical biology and medicinal chemistry. Its unique structural features and functional versatility make it a promising candidate for future drug discovery initiatives. As research continues to uncover new applications for this compound and its derivatives,its significance is expected to grow further, shaping the landscape of modern pharmaceutical innovation.